Cas no 2138152-28-8 (Bicyclo[2.1.0]pentan-1-amine)

• Product Name: Bicyclo[2.1.0]pentan-1-amine
• CAS No: 2138152-28-8
• MF: C₅H₉N
• MW: 83.1316611766815
• CID: 5258775
• Update Time: 2026-03-09

Bicyclo[2.1.0]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.0]pentan-1-amine

• Inchi： 1S/C5H9N/c6-5-2-1-4(5)3-5/h4H,1-3,6H2
• InChI Key： VTFJELIQPFANMR-UHFFFAOYSA-N
• SMILES： C12(N)C(C1)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Bicyclo[2.1.0]pentan-1-amine

Recent Advances in the Application of Bicyclo[2.1.0]pentan-1-amine (CAS: 2138152-28-8) in Chemical Biology and Pharmaceutical Research

Bicyclo[2.1.0]pentan-1-amine (CAS: 2138152-28-8) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This strained bicyclic amine exhibits high reactivity and stability, making it an attractive candidate for the development of novel therapeutics and chemical probes. Recent studies have explored its utility in various contexts, including covalent inhibitor design, protein labeling, and bioorthogonal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of Bicyclo[2.1.0]pentan-1-amine into covalent kinase inhibitors. The researchers found that the strained ring system facilitated selective targeting of cysteine residues in the ATP-binding pocket of several kinases, leading to improved potency and selectivity compared to traditional acrylamide-based inhibitors. The study also highlighted the compound's favorable pharmacokinetic properties, suggesting its potential for in vivo applications.

In the field of chemical biology, Bicyclo[2.1.0]pentan-1-amine has been utilized as a bioorthogonal handle for protein labeling. A recent Nature Chemical Biology paper described its use in conjunction with tetrazine-based probes for rapid and efficient protein conjugation. The reaction proceeds with exceptional kinetics (k2 > 103 M-1s-1) and high specificity, enabling live-cell imaging applications with minimal background signal. This development represents a significant advancement over traditional click chemistry approaches.

From a synthetic chemistry perspective, novel methodologies for the preparation and functionalization of Bicyclo[2.1.0]pentan-1-amine derivatives have been reported. A 2024 Angewandte Chemie publication detailed a photochemical route to access enantiomerically pure derivatives, addressing previous challenges in stereocontrol. These synthetic advances have expanded the structural diversity accessible from this scaffold, enabling more comprehensive structure-activity relationship studies.

The pharmaceutical potential of Bicyclo[2.1.0]pentan-1-amine-containing compounds is being explored in several therapeutic areas. Preclinical data presented at the 2024 American Chemical Society National Meeting showed promising results in oncology applications, where these compounds demonstrated potent activity against resistant cancer cell lines while maintaining a favorable toxicity profile. The unique geometry of the bicyclic system appears to confer enhanced membrane permeability and target engagement properties.

Despite these advances, challenges remain in the broader application of Bicyclo[2.1.0]pentan-1-amine. Current research efforts are focused on improving synthetic scalability, understanding metabolic stability, and expanding the scope of compatible bioorthogonal reactions. The compound's reactivity profile also requires careful consideration in formulation development, as highlighted in recent pharmaceutical sciences literature.

Looking forward, the versatility of Bicyclo[2.1.0]pentan-1-amine positions it as a valuable tool in both drug discovery and chemical biology. Ongoing research is expected to further elucidate its potential in targeted protein degradation, PROTAC design, and other emerging therapeutic modalities. The unique combination of reactivity and stability offered by this scaffold continues to inspire innovative applications across multiple domains of chemical and pharmaceutical research.